Cas no 946289-06-1 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide
• CAS No: 946289-06-1
• MF: C₂₂H₂₀N₂O₃
• MW: 360.405805587769
• CID: 5516202
• Update Time: 2025-10-28

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-4-methylbenzamide
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide

• Inchi： 1S/C22H20N2O3/c1-15-6-8-16(9-7-15)21(25)23-18-10-11-19-17(14-18)4-2-12-24(19)22(26)20-5-3-13-27-20/h3,5-11,13-14H,2,4,12H2,1H3,(H,23,25)
• InChI Key： LEPWNLQTRGZRTI-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)C1=CC=C(C)C=C1

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide

Comprehensive Overview of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide (CAS No. 946289-06-1)

In the realm of organic chemistry and pharmaceutical research, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide (CAS No. 946289-06-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both furan and benzamide moieties in its structure makes it a subject of interest for drug discovery and material science.

The compound's CAS No. 946289-06-1 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial research. Researchers frequently explore its synthesis pathways, physicochemical properties, and potential therapeutic applications. Recent trends in scientific literature highlight its relevance in targeted drug delivery systems and enzyme inhibition studies, aligning with the growing demand for novel small-molecule therapeutics.

One of the most searched questions regarding N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide revolves around its solubility and stability under varying pH conditions. These properties are crucial for formulation scientists working on bioavailability enhancement. Additionally, its molecular weight and logP value are often queried in computational chemistry platforms, reflecting the compound's utility in QSAR modeling and virtual screening.

From a synthetic chemistry perspective, the furan-2-carbonyl group in this compound introduces interesting reactivity patterns. Recent publications have investigated its role in cyclization reactions and as a building block for heterocyclic scaffolds. The 4-methylbenzamide segment, on the other hand, contributes to its lipophilicity, a property highly valued in CNS drug design.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS No. 946289-06-1, addressing the pharmaceutical industry's push toward sustainable manufacturing. This aligns with broader environmental, social, and governance (ESG) goals, a topic dominating industry discussions in 2024. The compound's patent landscape is another area of active inquiry, particularly among medicinal chemists assessing its IP potential.

Analytical characterization of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its structural integrity and purity – essential parameters for preclinical studies. The compound's chromatographic behavior is frequently studied to develop robust QC methods for potential pharmaceutical formulations.

Emerging applications in material science have expanded the utility of this compound beyond life sciences. Its conjugated system shows promise in organic electronics, particularly in semiconductor layers for flexible displays. This interdisciplinary potential makes CAS No. 946289-06-1 a compelling subject for convergence research initiatives.

The safety profile of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide remains an active area of investigation. While not classified as hazardous under standard protocols, thorough toxicological assessment continues as part of drug development pipelines. Recent in silico ADMET predictions suggest favorable characteristics, though experimental validation is ongoing.

From a commercial standpoint, the availability of CAS No. 946289-06-1 through chemical suppliers has increased significantly, reflecting growing research demand. Pricing trends and bulk synthesis capabilities are common queries among procurement specialists. The compound's storage conditions and shelf life also feature prominently in technical discussions.

In conclusion, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide represents a versatile chemical entity with multifaceted applications. Its continued study contributes valuable insights to structure-activity relationships while addressing contemporary challenges in personalized medicine and smart materials. As research progresses, this compound will likely remain at the forefront of innovation chemistry discussions.